Cas no 146780-26-9 (5-Chloro-2,4-difluorobenzonitrile)

• Product Name: 5-Chloro-2,4-difluorobenzonitrile
• CAS No: 146780-26-9
• MF: C₇H₂ClF₂N
• MW: 173.547287464142
• MDL: MFCD06659465
• CID: 64981
• PubChem ID: 22392629
• Update Time: 2025-06-11

5-Chloro-2,4-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,4-difluorobenzonitrile
• 2,4-Difluoro-5-chlorobenzonitrile
• Benzonitrile, 5-chloro-2,4-difluoro-
• 5-Chloro-2,4-difluoro-benzonitrile
• PubChem1569
• KSC494O2D
• JPKFRPZCKNFWIJ-UHFFFAOYSA-N
• CL8225
• FCH853168
• Benzonitrile,5-chloro-2,4-difluoro-
• PC49273
• CM12999
• AS01637
• AM61779
• AJ-
• 146780-26-9
• SCHEMBL286611
• DTXSID10625400
• FT-0650981
• A20934
• SY102447
• AKOS006294609
• MFCD06659465
• CS-W022345
• AC-4039
• AS-19061
• DB-007002

• MDL： MFCD06659465
• Inchi： 1S/C7H2ClF2N/c8-5-1-4(3-11)6(9)2-7(5)10/h1-2H
• InChI Key： JPKFRPZCKNFWIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C#N)=C1)F)F

Computed Properties

• Exact Mass: 172.98400
• Monoisotopic Mass: 172.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.434
• Melting Point: 51-56°C
• Boiling Point: 205.07°C at 760 mmHg
• Flash Point: 77.824°C
• Refractive Index: 1.513
• PSA: 23.79000
• LogP: 2.48988

5-Chloro-2,4-difluorobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 5-Chloro-2,4-difluorobenzonitrile

Introduction to 5-Chloro-2,4-difluorobenzonitrile (CAS No. 146780-26-9)

5-Chloro-2,4-difluorobenzonitrile, with the chemical formula C₆H₂ClF₂N and CAS number 146780-26-9, is a fluorinated benzonitrile derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both chlorine and fluorine substituents, contribute to its versatility in medicinal chemistry applications.

The chloro and difluorobenzonitrile moiety in this compound imparts distinct electronic and steric properties, making it an attractive scaffold for designing novel therapeutic agents. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity, which are critical factors in drug development. Recent studies have highlighted the potential of 5-Chloro-2,4-difluorobenzonitrile as a precursor in the synthesis of kinase inhibitors and other small-molecule drugs that modulate complex biological pathways.

In the realm of medicinal chemistry, the utility of 5-Chloro-2,4-difluorobenzonitrile extends beyond its role as a simple building block. Researchers have leveraged its reactivity to develop innovative synthetic strategies that enable the construction of structurally diverse libraries. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions on the benzene ring, thereby generating compounds with tailored pharmacological profiles.

One notable application of 5-Chloro-2,4-difluorobenzonitrile is in the development of drugs targeting neurological disorders. Fluorinated benzonitriles have shown promise as modulators of neurotransmitter systems, particularly in the context of Alzheimer's disease and Parkinson's disease. The chlorine substituent enhances electrophilicity, facilitating interactions with biological targets such as enzymes and receptors. Furthermore, the electron-withdrawing nature of the nitrile group influences the overall electronic distribution within the molecule, which can be fine-tuned to optimize binding interactions.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how 5-Chloro-2,4-difluorobenzonitrile behaves in biological systems. Molecular modeling studies have revealed that its structural features allow it to interact with specific pockets on target proteins, thereby modulating their activity. These insights have guided the design of more potent and selective derivatives with improved pharmacokinetic properties.

The agrochemical industry has also recognized the value of 5-Chloro-2,4-difluorobenzonitrile as a key intermediate in developing novel pesticides and herbicides. The presence of both chlorine and fluorine substituents enhances the compound's bioactivity against pests while minimizing environmental impact. Researchers are exploring its potential in creating next-generation crop protection agents that offer higher efficacy and better resistance management.

From a synthetic chemistry perspective, 5-Chloro-2,4-difluorobenzonitrile exemplifies the importance of fluorinated aromatic compounds in modern drug discovery. Its reactivity profile allows for diverse functionalization strategies, enabling chemists to explore a wide range of chemical space. This flexibility has been instrumental in generating novel scaffolds with unique biological activities.

The growing interest in 5-Chloro-2,4-difluorobenzonitrile underscores its significance as a versatile building block in synthetic organic chemistry. As research continues to uncover new applications for this compound, its role in pharmaceutical and agrochemical innovation is expected to expand further. The combination of its structural features and synthetic accessibility makes it an indispensable tool for chemists working on next-generation therapeutics.

In conclusion,5-Chloro-2,4-difluorobenzonitrile (CAS No. 146780-26-9) is a multifaceted compound with broad utility across multiple domains of chemical research. Its unique structural attributes and reactivity make it an invaluable intermediate for developing biologically active molecules that address critical unmet medical needs. As scientific understanding evolves，this compound will continue to play a pivotal role in advancing drug discovery and agricultural innovation.